Cas no 941880-72-4 (3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione)

• Product Name: 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• CAS No: 941880-72-4
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 6005555
• PubChem ID: 16826025
• Update Time: 2025-07-09

3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 8-[(4-methoxy-3-methylphenyl)sulfonyl]-3-(phenylmethyl)-
• 941880-72-4
• F2241-0024
• 3-benzyl-8-((4-methoxy-3-methylphenyl)sulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 3-benzyl-8-(4-methoxy-3-methylphenyl)sulfonyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024630657
• 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Inchi： 1S/C22H25N3O5S/c1-16-14-18(8-9-19(16)30-2)31(28,29)24-12-10-22(11-13-24)20(26)25(21(27)23-22)15-17-6-4-3-5-7-17/h3-9,14H,10-13,15H2,1-2H3,(H,23,27)
• InChI Key： GPWGPGGAPLNGMQ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(S(C3=CC=C(OC)C(C)=C3)(=O)=O)CC2)C(=O)N(CC2=CC=CC=C2)C1=O

Computed Properties

• Exact Mass: 443.15149208g/mol
• Monoisotopic Mass: 443.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 9.90±0.20(Predicted)

Additional information on 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro4.5decane-2,4-dione

Introduction to 3-Benzyl-8-(4-Methoxy-3-Methylbenzenesulfonyl)-1,3,8-Triazaspiro[4.5]Decane-2,4-Dione (CAS No. 941880-72-4)

3-Benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941880-72-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazaspirodecane derivatives and is characterized by its unique structural features, including a benzyl group, a methoxy-substituted benzenesulfonyl moiety, and a triazaspiro ring system. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is highly intricate, with multiple functional groups that can interact with various biological targets. The benzyl group enhances the lipophilicity of the molecule, while the methoxy-substituted benzenesulfonyl moiety provides additional stability and reactivity. The triazaspiro ring system is a key feature that imparts unique conformational flexibility and binding properties.

Recent studies have focused on the pharmacological properties of 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antitumor activity. Preclinical studies have shown that 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are known to be dysregulated in many types of cancer.

In addition to its anti-inflammatory and antitumor properties, 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has also been investigated for its neuroprotective effects. Studies have demonstrated that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as amyloid-beta peptides and hydrogen peroxide. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione have also been studied to assess its suitability for drug development. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the therapeutic potential of 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in human subjects with various conditions such as chronic inflammation and cancer. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and preliminary efficacy.

In conclusion, 3-benzyl-8-(4-methoxy-3-methylbenzenesulfonyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941880-72-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various medical fields.